Cas no 1172760-90-5 (ethyl 1-(trimethyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylate)

• Product Name: ethyl 1-(trimethyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylate
• CAS No: 1172760-90-5
• MF: C₁₅H₂₅N₃O₂
• MW: 279.377903699875
• MDL: MFCD09701578
• CID: 3159064
• PubChem ID: 25247693
• Update Time: 2025-05-24

ethyl 1-(trimethyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]piperidine-3-carboxylate
• ethyl 1-(trimethyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylate
• AKOS005167963
• STK351949
• 1172760-90-5
• ethyl 1-[(1,3,5-trimethylpyrazol-4-yl)methyl]piperidine-3-carboxylate
• EN300-231484
• CS-0299057
• Ethyl 1-((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)piperidine-3-carboxylate
• ethyl 1-[(trimethyl-1H-pyrazol-4-yl)methyl]piperidine-3-carboxylate

• MDL： MFCD09701578
• Inchi： 1S/C15H25N3O2/c1-5-20-15(19)13-7-6-8-18(9-13)10-14-11(2)16-17(4)12(14)3/h13H,5-10H2,1-4H3
• InChI Key： GOIRYYLSXYPTOE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCCN(CC2C(C)=NN(C)C=2C)C1)=O

Computed Properties

• Exact Mass: 279.19467705Da
• Monoisotopic Mass: 279.19467705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.4Ų

Additional information on ethyl 1-(trimethyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylate

Ethyl 1-(Trimethyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylate (CAS No. 1172760-90-5): A Comprehensive Overview

Ethyl 1-(trimethyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylate (CAS No. 1172760-90-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

Ethyl 1-(trimethyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylate is a derivative of piperidine, a six-membered heterocyclic amine. The compound features a piperidine ring substituted with an ethyl ester group at the C3 position and a trimethylpyrazole moiety attached to the C1 position via a methyl group. The presence of these functional groups imparts distinct chemical properties to the molecule, including solubility, stability, and reactivity.

The molecular formula of ethyl 1-(trimethyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylate is C₁₈H₂₈N₄O₂, with a molecular weight of approximately 328.44 g/mol. It is typically obtained as a white crystalline solid and exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its suitability for pharmaceutical applications.

Synthesis Methods

The synthesis of ethyl 1-(trimethyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylate involves several well-documented routes. One common approach involves the reaction of 3-bromopiperidine with trimethylpyrazole in the presence of a suitable base, followed by esterification with ethyl bromoacetate. This method yields high purity products with good yields. Another synthetic route involves the coupling of piperidine derivatives with trimethylpyrazole using palladium-catalyzed cross-coupling reactions.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing the formation of by-products. These improvements have made it easier to produce large quantities of ethyl 1-(trimethyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylate for research and commercial purposes.

Biological Activities and Applications

Ethyl 1-(trimethyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylate has been extensively studied for its potential biological activities. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), particularly those involved in neurotransmission and pain modulation. Research has shown that this compound can act as a modulator of these receptors, making it a promising candidate for the development of new drugs targeting neurological disorders.

In addition to its receptor-modulating properties, ethyl 1-(trimethyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylate has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that it can effectively reduce inflammation and pain in animal models, suggesting its potential as a therapeutic agent for conditions such as arthritis and neuropathic pain.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing ethyl 1-(trimethyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylate into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic profile in humans. Preliminary data from these trials have shown that the compound is well-tolerated at various dose levels and exhibits favorable pharmacokinetic properties.

If these initial trials are successful, subsequent Phase II and III trials will be conducted to further assess the efficacy and safety of ethyl 1-(trimethyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylate. The ultimate goal is to bring this compound to market as a novel therapeutic agent for treating neurological disorders, inflammatory conditions, and pain.

Conclusion

Ethyl 1-(trimethyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylate (CAS No. 1172760-90-5) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities, makes it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future applications in healthcare.